6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine
Overview
Description
“6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine” is a chemical compound used in scientific research . It belongs to the class of sulfonamides. Its unique properties make it valuable for studying various fields including medicine, biology, and chemistry.
Molecular Structure Analysis
The molecular formula of “this compound” is C11H9ClN2S .Physical and Chemical Properties Analysis
The compound is a low melting solid .Scientific Research Applications
Vibrational Spectroscopy and Computational Studies
The molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide, similar in structure to 6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine, was studied for its vibrational signatures using Raman and Fourier transform infrared spectroscopy. Computational models based on density functional theory were employed to analyze its geometric equilibrium, inter and intra-molecular hydrogen bonds, and harmonic vibrational wavenumbers. Natural bond orbital analysis was used to confirm stereo-electronic interactions, and Hirshfeld surface provided insights into intermolecular contacts within the crystal structure (Mary, Pradhan, & James, 2022).Chemiluminescence in Synthesized Compounds
Research on sulfanyl-substituted bicyclic dioxetanes, closely related to this compound, revealed their ability to emit light upon base-induced decomposition. These dioxetanes, stable at room temperature, exhibited moderate light yields with specific maximum wavelengths when decomposed. This property was investigated for its potential applications in light-emitting reactions (Watanabe et al., 2010).Crystal Structures and Hydrogen-Bonding Patterns
Studies on pyrimethaminium pyridine-3-sulfonate, a compound structurally similar to this compound, highlighted its distinct hydrogen-bonding patterns in crystal structures. Each sulfonate group in the compound formed cyclic hydrogen-bonded motifs with the protonated pyrimidine ring, contributing to different levels of supramolecular architectures due to varying hydrogen-bonded networks (Nirmalram & Muthiah, 2010).Synthesis and Cytotoxic Activity in Derivatives
Research on the synthesis of novel 5-methyl-4-thiopyrimidine derivatives, which include structures similar to this compound, investigated their cytotoxic activity. These compounds were evaluated for their potential use in medical applications, particularly in targeting specific cell lines. The study provided insights into the cytotoxic effects of these derivatives against cancer and normal cell lines (Stolarczyk et al., 2018).Transparent Polyimides with High Refractive Index
A study focused on transparent aromatic polyimides derived from thiophenyl-substituted benzidines, related to this compound, highlighted their high refractive index and small birefringence. These polyimides showed potential for applications in optoelectronics due to their good thermomechanical stabilities and colorless transparency (Tapaswi et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
6-(4-chlorophenyl)sulfanylpyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2S/c12-8-1-4-10(5-2-8)15-11-6-3-9(13)7-14-11/h1-7H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGGFMQJJHUULTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SC2=NC=C(C=C2)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50384140 | |
Record name | 6-[(4-chlorophenyl)sulfanyl]-3-pyridinylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50384140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
25935-62-0 | |
Record name | 6-[(4-chlorophenyl)sulfanyl]-3-pyridinylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50384140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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